Cas no 2035022-68-3 ((E)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (E)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 2035022-68-3
• MF: C₂₂H₂₇N₃O₅
• MW: 413.46688580513
• CID: 5777083
• PubChem ID: 119100318
• Update Time: 2025-06-25

(E)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2035022-68-3
• (E)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• F6478-0725
• (E)-1-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• (2E)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]pyrrolidin-1-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• AKOS026690482

• Inchi： 1S/C22H27N3O5/c1-14-10-15(2)24-22(23-14)30-17-8-9-25(13-17)20(26)7-6-16-11-18(27-3)21(29-5)19(12-16)28-4/h6-7,10-12,17H,8-9,13H2,1-5H3/b7-6+
• InChI Key： ZJTWFODCRVZOSS-VOTSOKGWSA-N
• SMILES： O(C1N=C(C)C=C(C)N=1)C1CN(C(/C=C/C2C=C(C(=C(C=2)OC)OC)OC)=O)CC1

Computed Properties

• Exact Mass: 413.19507097g/mol
• Monoisotopic Mass: 413.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83Ų

Additional information on (E)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Compound Introduction: (E)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS No. 2035022-68-3)

(E)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. This compound, identified by its CAS number 2035022-68-3, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The molecular framework incorporates several key functional groups, including a pyrrolidine ring, a pyrimidine moiety, and an α,β-unsaturated carbonyl system, which collectively contribute to its potential therapeutic applications.

The presence of the 4,6-dimethylpyrimidin-2-yl substituent in the molecule is particularly noteworthy. Pyrimidine derivatives are well-documented for their role in various biological processes and have been extensively explored in drug discovery efforts. The dimethyl substitution at the 4 and 6 positions enhances the electronic properties of the pyrimidine ring, influencing its interactions with biological targets. This modification has been strategically employed to modulate the binding affinity and selectivity of small molecules toward specific enzymes or receptors.

The pyrrolidine ring in (E)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one serves as a crucial pharmacophoric element. Pyrrolidine scaffolds are frequently encountered in biologically active compounds due to their ability to mimic natural amino acid structures and form stable hydrogen bonds with biological targets. The incorporation of this motif into the molecular design suggests potential interactions with proteins involved in metabolic pathways or signal transduction processes.

The terminal 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one moiety adds another layer of complexity to the compound's structure. The methoxy groups at the 3, 4, and 5 positions introduce hydrophilicity and electronic richness to the aromatic ring system. This feature not only influences the solubility and bioavailability of the compound but also plays a critical role in its interactions with biological targets. The α,β-unsaturated carbonyl group within this moiety is particularly interesting as it can participate in Michael addition reactions or act as a hydrogen bond acceptor.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like (E)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one. Molecular docking studies have been conducted to evaluate its potential binding affinity toward various enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways or metabolic disorders. The precise arrangement of functional groups within the molecule allows for favorable interactions with target proteins, making it a promising candidate for further pharmacological investigation.

In vitro experiments have also provided valuable insights into the biological activity of this compound. Preliminary assays indicate that it may possess anti-inflammatory properties by modulating the activity of key inflammatory mediators. Additionally, its structural features suggest potential applications in treating metabolic disorders by targeting enzymes involved in glucose and lipid metabolism. These findings align with current research trends aimed at developing novel therapeutic agents for chronic diseases.

The synthesis of (E)-1-(3-((4,6-dimethylpyrimidin-2-yloxy)pyrrolidin-l -yI)-3-(3 ,4 ,5 -trimethoxyphenyl )prop -z en -I -one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions to construct the desired molecular framework. Advanced synthetic methodologies have been employed to ensure high yields and purity levels throughout the process. This synthetic approach not only highlights the versatility of modern organic chemistry techniques but also paves the way for scalable production and further structural modifications.

The development of novel drug candidates often requires optimization of physicochemical properties such as solubility, stability, and bioavailability. In this context, formulation strategies have been explored to enhance the delivery and efficacy of (E)-I -(S -((4 ,6 -dimethylpyrimidin -z yl )o xy )py r rol id ine-I y l ) -S -(S ,S ,S -trim eth oxyphen y l )pro p -z e n-I -one. Various prodrug approaches have been considered to improve its oral bioavailability or tissue penetration. These efforts are crucial for translating promising preclinical findings into effective clinical therapies.

The growing interest in personalized medicine has also influenced the research direction for this compound. By leveraging genetic and proteomic data, researchers aim to identify patient subpopulations that may benefit most from treatments involving molecules like (E)-I -(S -((4 ,6 -dimethylpy rim id ine-z yl )o xy )py r rol id ine-I y l ) -S -(S ,S ,S -trim eth oxyphen y l )pro p z e n-I -one. This approach holds great promise for developing targeted therapies that maximize therapeutic outcomes while minimizing side effects.

In conclusion，(E)-I -(S -((4 ,6 dimethyl py rim id ine-z yl )o xy )py r rol id ine-I y l ) S -(S ,S ,S trim eth oxyphen y l )pro p z e n-I one (CAS No . 203502268 . 33 is a structurally intricate molecule with significant potential for pharmaceutical applications . Its unique combination of functional groups ， along with promising preclinical findings ， positions it as an attractive candidate for further research and development . As our understanding of biological systems continues to evolve ， compounds like this will play an increasingly important role in addressing complex diseases and improving patient care . p >